Lacto-N-biose I
Lacto-N-biose I
Beta-D-Galp-(1->3)-alpha-D-GlcpNAc is a beta-D-Galp-(1->3)-D-GlcpNAc in which the N-acetylaminoglucose moiety has alpha configuration. It is functionally related to a beta-D-galactose and a N-acetyl-alpha-D-glucosamine.
Brand Name:
Vulcanchem
CAS No.:
50787-09-2
VCID:
VC20830950
InChI:
InChI=1S/C14H25NO11/c1-5(19)15-6(2-16)13(9(21)7(20)3-17)26-14-12(24)11(23)10(22)8(4-18)25-14/h2,6-14,17-18,20-24H,3-4H2,1H3,(H,15,19)/t6-,7+,8+,9+,10-,11-,12+,13+,14-/m0/s1
SMILES:
CC(=O)NC1C(C(C(OC1O)CO)O)OC2C(C(C(C(O2)CO)O)O)O
Molecular Formula:
C14H25NO11
Molecular Weight:
383.35 g/mol
Lacto-N-biose I
CAS No.: 50787-09-2
Cat. No.: VC20830950
Molecular Formula: C14H25NO11
Molecular Weight: 383.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Beta-D-Galp-(1->3)-alpha-D-GlcpNAc is a beta-D-Galp-(1->3)-D-GlcpNAc in which the N-acetylaminoglucose moiety has alpha configuration. It is functionally related to a beta-D-galactose and a N-acetyl-alpha-D-glucosamine. |
|---|---|
| CAS No. | 50787-09-2 |
| Molecular Formula | C14H25NO11 |
| Molecular Weight | 383.35 g/mol |
| IUPAC Name | N-[(2R,3R,4R,5R)-4,5,6-trihydroxy-1-oxo-3-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexan-2-yl]acetamide |
| Standard InChI | InChI=1S/C14H25NO11/c1-5(19)15-6(2-16)13(9(21)7(20)3-17)26-14-12(24)11(23)10(22)8(4-18)25-14/h2,6-14,17-18,20-24H,3-4H2,1H3,(H,15,19)/t6-,7+,8+,9+,10-,11-,12+,13+,14-/m0/s1 |
| Standard InChI Key | QCQYVCMYGCHVMR-ZBELOFFLSA-N |
| Isomeric SMILES | CC(=O)N[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O)O[C@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)O)O |
| SMILES | CC(=O)NC1C(C(C(OC1O)CO)O)OC2C(C(C(C(O2)CO)O)O)O |
| Canonical SMILES | CC(=O)NC(C=O)C(C(C(CO)O)O)OC1C(C(C(C(O1)CO)O)O)O |
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